Cas no 25377-83-7 ((2e)-2-octene)

(2e)-2-octene structure
(2e)-2-octene structure
Product Name:(2e)-2-octene
CAS No:25377-83-7
MF:C8H16
MW:112.212642669678
CID:1422641
Update Time:2024-08-15

(2e)-2-octene Chemical and Physical Properties

Names and Identifiers

    • (2E)-2-Octene
    • Octylene
    • (2E)-oct-2-ene
    • DI-N-BUTEN
    • Octene, isomer mixture
    • Octene (all isomers)
    • (2e)-2-octene
    • Inchi: 1S/C8H16/c1-3-5-7-8-6-4-2/h3H,1,4-8H2,2H3
    • InChI Key: KWKAKUADMBZCLK-UHFFFAOYSA-N
    • SMILES: C=CCCCCCC

Computed Properties

  • Exact Mass: 112.12528
  • Monoisotopic Mass: 112.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 53.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.727
  • Melting Point: -109 °C
  • Boiling Point: 125.4°C at 760 mmHg
  • Flash Point: 21.1°C
  • Refractive Index: 1.421
  • PSA: 0
  • LogP: 3.14280
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